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Introduction

SKF 83822 is a valuable pharmacological tool used in neuroscience and drug discovery
research. It is recognized as an atypical agonist for the dopamine D1-like receptor family. A key
characteristic of SKF 83822 is its selective activation of adenylyl cyclase (AC), which leads to
an increase in intracellular cyclic adenosine monophosphate (cCAMP) levels.[1] This is in
contrast to other D1-like receptor agonists that may also activate phospholipase C (PLC).[1]
The ability of SKF 83822 to specifically stimulate the adenylyl cyclase pathway makes it an
important compound for dissecting the downstream signaling of D1-like receptors.[1]

These application notes provide a comprehensive guide to measuring cAMP levels in cultured
cells following treatment with SKF 83822. Included are detailed protocols for cell culture,
treatment, and cAMP quantification, as well as a summary of expected quantitative data.

Data Presentation

The following table summarizes the dose-dependent effect of SKF 83822 on adenylyl cyclase
activity, a direct measure of its ability to stimulate cAMP production.
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. Adenylyl Cyclase Activity (% of Maximal
SKF 83822 Concentration (nM)

Response)
1 ~10%
10 ~30%
65 50% (EC50)
100 ~65%
1000 ~90%
10000 ~100%

Note: This data is compiled based on the reported EC50 value of 65 nM for SKF 83822 in
stimulating adenylyl cyclase. The percentage of maximal response at other concentrations is
estimated based on a typical sigmoidal dose-response curve.

Signaling Pathway

The signaling pathway initiated by SKF 83822 leading to the production of cAMP is a well-
characterized G-protein coupled receptor (GPCR) cascade.
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1. Cell Culture and Seeding
(D1-HEK293 cells)

2. SKF 83822 and IBMX Preparation Seed cells into 96-well plate

Prepaif drug dilutions

y

3. Cell Treatment
(Incubate with SKF 83822)

Incubate for specified time

4. Cell Lysis

Add lysis and detection reagents

5. cAMP Detection
(Using a commercial assay Kit)

[Measure signal

6. Data Acquisition
(Luminometer/Plate Reader)

Calculate cAMP levels and plot data

7. Data Analysis
(Dose-response curve)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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